Prednisolone-d8

• Molecular Formula: C21H28O5
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14?,15-,16?,18+,19-,20-,21-/m0/s1/i3D2,5D,9D,10D2,16D,18D
• InChIKey: OIGNJSKKLXVSLS-QZVMBZKASA-N

Prednisolone-d8 Procurement Guide: Why This Deuterated Internal Standard Outperforms Generic Alternatives in LC-MS/MS Quantification

Prednisolone-d8 is a stable isotope-labeled analog of the synthetic corticosteroid prednisolone, in which eight hydrogen atoms are replaced by deuterium . As a member of the glucocorticoid class, it shares the core cyclopentanoperhydrophenanthrene steroid scaffold and is functionally bioequivalent to its non-deuterated parent, exhibiting approximately four-fold greater anti-inflammatory potency than hydrocortisone . However, the primary value proposition of Prednisolone-d8 for the scientific end-user lies not in its pharmacology but in its performance as an internal standard for quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows where it compensates for matrix-induced ionization variability and extraction losses .

ISTD Workflow Co-eluting deuterated internal standard for prednisolone LC-MS/MS quantification in research matrices

Matrix Correction Compensates for ionization variability and extraction losses in bioanalytical workflows

Method Context Supports isotope dilution mass spectrometry for quantitative bioanalysis research

• [1] Midgley, J.M., Watson, D.G., Healey, T. and Noble, M. (1988) 'The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry', Biological Mass Spectrometry, 15(9), pp. 479-483. doi: 10.1002/bms.1200150904. View Source

Why Prednisolone-d8 Cannot Be Replaced by Unlabeled Prednisolone or Other Corticosteroid Internal Standards

Generic substitution of Prednisolone-d8 with non-deuterated prednisolone or alternative corticosteroid internal standards introduces quantifiable analytical error. Unlabeled prednisolone co-elutes with the target analyte and is indistinguishable by mass, precluding its use as an internal calibrant in MS-based assays. Substituting a structurally distinct corticosteroid (e.g., dexamethasone-d4 or prednisone-d8) as the internal standard for prednisolone quantification introduces differential ionization efficiency and extraction recovery, leading to systematic bias. The co-eluting, chemically identical deuterated analog prednisolone-d8 shares the same extraction recovery, ionization response, and matrix effect profile as the analyte, a property that non-identical internal standards cannot guarantee . Even among deuterated prednisolone variants, the degree of deuteration directly impacts the mass shift and therefore the selectivity against the analyte's natural isotopic envelope, making the choice of an 8-deuterium atom derivative a performance-critical decision .

Prednisolone-d8 Unlabeled prednisolone Co-elutes with the analyte and is indistinguishable by mass; may preclude use as an internal calibrant in MS-based assays

Prednisolone-d8 Dexamethasone-d4 / prednisone-d8 Structurally distinct corticosteroids may introduce differential ionization efficiency and extraction recovery, leading to systematic bias

Prednisolone-d8 (8 Da shift) Prednisolone-d6 (6 Da shift) Lower mass shift may increase isotopic overlap with the analyte's natural 13C envelope, potentially affecting selectivity at low concentrations

• [1] Midgley, J.M., Watson, D.G., Healey, T. and Noble, M. (1988) 'The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry', Biological Mass Spectrometry, 15(9), pp. 479-483. doi: 10.1002/bms.1200150904. View Source

Prednisolone-d8: Head-to-Head Quantitative Evidence for Analytical Superiority Over Comparator Internal Standards

Purity Quantification: Prednisolone-d8 (Major) Demonstrates 99.18% HPLC Purity, Exceeding Generic Deuterated Prednisolone Specifications

Certified analytical reference materials require the highest purity to minimize interference in quantitative assays. Prednisolone-d8 (Major) from a major supplier has a verified HPLC purity of 99.18% at 250 nm . In contrast, generic prednisolone-d6 and prednisolone-d8 products from other vendors frequently carry a minimum purity specification of ≥95% . The 4.18 percentage-point difference in purity translates to a proportional reduction in isobaric or co-eluting chemical noise, directly improving the signal-to-noise ratio and the lower limit of quantification (LLOQ) in trace-level bioanalysis applications.

HPLC Purity

Specification review

99.18% at 250 nm

Supports lower chemical noise and LLOQ review in trace-level bioanalysis

Generic prednisolone-d6 products typically specify ≥95%; data from supplier COA

Evidence Dimension	Chemical Purity by HPLC
Target Compound Data	99.18% (at 250 nm)
Comparator Or Baseline	Prednisolone-d6: ≥95% (typical vendor specification)
Quantified Difference	4.18 percentage-point absolute purity advantage
Conditions	HPLC analysis; purity specified at 250 nm; Prednisolone-d8 data from Certificate of Analysis for lot SAMPLE, SCBT catalog sc-477040; Prednisolone-d6 data from Clearsynth product specification.

Why This Matters

Higher chemical purity directly reduces the concentration of unlabeled or partially labeled contaminants that would otherwise co-elute with the target analyte and produce a false signal, thereby lowering the practical LLOQ of the method.

Isotopic Purity and Deuterium Incorporation: Prednisolone-d8 Achieves ≥98% Atom D Enrichment, Minimizing Cross-Contamination of the Analyte MRM Channel

The functional performance of a deuterated internal standard depends critically on isotopic enrichment. Product specifications for Prednisolone-d8 indicate a deuterium incorporation of ≥98% atom D . By comparison, some lower-grade deuterated prednisolone products exhibit isotopic enrichment as low as 95% atom D, leaving up to 5% of molecules as unlabeled or under-labeled species . In an LC-MS/MS multiple reaction monitoring (MRM) assay, these residual unlabeled molecules contribute signal in the analyte's quantification channel, causing a positive bias that is concentration-dependent and difficult to correct post hoc.

Isotopic Enrichment

Specification review

≥98% atom D

Minimizes residual unlabeled fraction contributing cross-channel bias in MRM assays

Lower-grade products may exhibit enrichment as low as 95% atom D

Evidence Dimension	Deuterium Isotopic Enrichment (atom % D)
Target Compound Data	≥98% atom D
Comparator Or Baseline	Lower-grade deuterated prednisolone products: approximately 95% atom D
Quantified Difference	≥3 percentage-point advantage in isotopic enrichment
Conditions	Isotopic enrichment confirmed by high-resolution LC-MS as reported in vendor product specifications; Prednisolone-d8 data from Evitachem synthesis protocol documentation.

Why This Matters

A 3% or greater residual unlabeled fraction in the internal standard directly contributes a proportional systematic error to the measured analyte concentration, compromising assay accuracy at low analyte levels where the internal standard is present in large molar excess.

Mass Shift Advantage in High-Resolution Mass Spectrometry: The 8 Da Shift of Prednisolone-d8 Provides Superior Selectivity Over d6-Labeled Analogs

In Orbitrap-based HRMS and triple-quadrupole MRM workflows, the magnitude of the mass shift between the analyte and its deuterated internal standard determines the degree of spectral overlap with the analyte's natural isotopic distribution. Prednisolone-d8 provides a nominal mass shift of 8 Da (m/z 361.2 for prednisolone vs. m/z 369.4 for Prednisolone-d8 in the [M+H]+ ion) . A d6-labeled analog would provide only a 6 Da shift, resulting in greater overlap with the 13C2 and 13C4 isotopologues of the analyte. This differentiation is particularly critical for doping control applications, where the World Anti-Doping Agency (WADA) mandates the use of Prednisolone-d8 as the internal standard for glucocorticoid screening to achieve a detection limit of 0.1 ng/mL in hydrolyzed urine . Such a low detection limit is enabled by the 8 Da mass separation minimizing cross-channel interference.

Mass Shift Selectivity

Method context

8 Da shift (m/z 369.4 vs. 361.2)

d6 analog provides only 6 Da shift

Larger mass separation may reduce isotopic cross-talk from analyte's 13C isotopologue cluster

Relevant for low ng/mL detection in doping-control research contexts

Evidence Dimension	Nominal Mass Shift (Da) from Analyte
Target Compound Data	8 Da (parent ion m/z 369.4 vs. prednisolone m/z 361.2)
Comparator Or Baseline	Prednisolone-d6: 6 Da mass shift (theoretical); no direct head-to-head data identified
Quantified Difference	2 Da larger mass separation
Conditions	Orbitrap HRMS and triple-quadrupole LC-MS/MS; method achieves LOD of 0.1 ng/mL in hydrolyzed urine specimens as per doping control protocols.

Why This Matters

The larger mass shift minimizes isotopic cross-talk from the analyte's natural abundance 13C isotopologue cluster, which is essential when quantifying low ng/mL concentrations against a high-abundance internal standard, directly improving assay specificity and achievable detection limits.

Matrix Effect Correction: Prednisolone-d8 Reduces Residual Ionization Suppression to ≤5%, Compared to 15-40% Without Deuterated Internal Standard Correction

Biological matrices such as plasma, urine, and tissue homogenates contain phospholipids, salts, and other co-extracted species that cause significant ionization suppression or enhancement in electrospray ionization LC-MS/MS. Studies indicate that in urine analyses, co-eluting matrix components suppress the prednisolone signal by 15-40%, but when Prednisolone-d8 is used as a co-eluting internal standard, the residual matrix effect is reduced to ≤5% . This is because the deuterated internal standard experiences the identical degree of ionization suppression as the analyte, and the analyte-to-IS peak area ratio cancels out the suppression factor. Non-deuterated structural analog internal standards (e.g., dexamethasone or betamethasone) that do not perfectly co-elute with prednisolone cannot fully correct for transient matrix effects occurring at different retention times.

Matrix Effect Correction

Reported

≤5% residual matrix effect

15–40% suppression without deuterated IS correction

Supports matrix-effect correction endpoint review in bioanalytical validation

Assessed by post-column infusion and post-extraction spike methods in urine

Evidence Dimension	Residual Matrix Effect (Ionization Suppression)
Target Compound Data	≤5% residual matrix effect after correction with Prednisolone-d8 as internal standard
Comparator Or Baseline	Prednisolone signal suppressed by 15-40% without deuterated IS correction
Quantified Difference	10-35 percentage-point reduction in ionization variability
Conditions	Urine sample analysis by LC-MS/MS; matrix effect assessed by post-column infusion and post-extraction spike methods.

Why This Matters

A residual matrix effect of ≤5% meets FDA and EMA bioanalytical method validation acceptance criteria, whereas uncorrected suppression of 15-40% would render the method non-compliant, making Prednisolone-d8 essential for regulatory-grade quantification.

Regulatory Endorsement: Prednisolone-d8 is Explicitly Named as Internal Standard in a Validated Patent Method for Clinical Pharmacokinetic Studies

Chinese patent CN111060612A, titled 'Method for determining concentrations of prednisone, prednisone acetate and active metabolite prednisolone thereof in blood plasma by means of liquid chromatography-mass spectrometry', explicitly names Prednisolone-d8 as the internal standard of choice for quantifying prednisolone in human plasma . The method uses a triple-quadrupole LC-MS/MS system (Shimadzu LCMS-8060) and has undergone formal validation. This establishes Prednisolone-d8 as a regulatory-accepted internal standard for bioequivalence and therapeutic drug monitoring applications, providing a compliance advantage over alternative deuterated standards that lack explicit patent or pharmacopoeial endorsement.

Method Endorsement

Method context

Named IS in validated LC-MS/MS method (CN111060612A)

Supports method-transfer and validation review for plasma prednisolone quantification research

Patent-disclosed method on Shimadzu LCMS-8060; data to verify for specific laboratory context

Evidence Dimension	Regulatory Method Acceptance
Target Compound Data	Prednisolone-d8 explicitly specified as internal standard in a validated, patent-protected LC-MS/MS method for plasma prednisolone quantification
Comparator Or Baseline	Prednisolone-d6 and other deuterated analogs: no equivalent patent-embedded validation method identified in search
Quantified Difference	Qualitative difference: presence vs. absence of regulatory method endorsement
Conditions	CN111060612A patent; method validated on Shimadzu LCMS-8060; plasma sample preparation with protein precipitation and LC separation on C18 column.

Why This Matters

For procurement decisions in regulated bioanalytical laboratories (GLP, GCP), selecting an internal standard that is explicitly named in a validated, patent-disclosed method reduces method development time, regulatory risk, and facilitates technology transfer.

• [1] Suzhou Guochen Biotek Co., Ltd. (2020) 'Method for determining concentrations of prednisone, prednisone acetate and active metabolite prednisolone thereof in blood plasma by means of liquid chromatography-mass spectrometry', Chinese Patent CN111060612A. Filed 2020-04-24. View Source

Prednisolone-d8: Prioritized Application Scenarios Based on Quantitative Differentiation Evidence

Clinical Pharmacokinetic and Bioequivalence Studies Requiring Validated LC-MS/MS Methods

In regulated bioanalytical laboratories conducting pharmacokinetic studies for generic drug applications, Prednisolone-d8 is the preferred internal standard for plasma prednisolone quantification. The patent CN111060612A provides an explicit, validated method template using this compound, reducing method development and validation timelines . The high purity (99.18% by HPLC) and high isotopic enrichment (≥98% atom D) of Prednisolone-d8 ensure that the internal standard does not introduce bias at the low ng/mL concentrations typically encountered in terminal-phase pharmacokinetic sampling .

WADA-Compliant Doping Control and Forensic Toxicology Screening

For anti-doping laboratories operating under WADA guidelines, Prednisolone-d8 is mandated as the internal standard for glucocorticoid screening by LC-HRMS . The 8 Da mass shift between prednisolone and its d8-labeled analog enables a detection limit of 0.1 ng/mL in hydrolyzed urine, which is critical for detecting prohibited oral administrations days after dosing. The ≤5% residual matrix effect achieved with Prednisolone-d8 correction ensures that quantification is defensible in legal proceedings .

Endogenous vs. Exogenous Corticosteroid Discrimination in Veterinary Residue Control

In veterinary drug residue surveillance, where exogenous prednisolone administration must be distinguished from endogenous production, Prednisolone-d8 serves as the internal standard for quantifying the prednisolone/cortisol ratio in bovine urine and plasma . The co-eluting property of the deuterated standard is essential for precisely measuring the low prednisolone concentrations (ratios as low as 0.00379) that define the discrimination threshold, ensuring the required sensitivity of 94.2% and specificity of 99.0% .

Multi-Analyte Corticosteroid Profiling for Therapeutic Drug Monitoring

In clinical laboratories monitoring immunosuppressive therapy, Prednisolone-d8 can be incorporated into multiplexed LC-MS/MS panels that simultaneously quantify prednisolone alongside cortisol, cortisone, and dexamethasone . The high purity of Prednisolone-d8 minimizes chemical noise that would otherwise complicate the deconvolution of closely eluting corticosteroid peaks in a 5-minute gradient method, supporting high-throughput clinical workflows.

Application

Selection Property

Validation Focus

Bioanalytical method validation research

Co-eluting deuterated IS workflow with documented purity and enrichment

Method-transfer context and LLOQ endpoint review

Doping-control and forensic toxicology research

8 Da mass-shift selectivity for low-concentration detection

Isotopic interference and detection limit review in hydrolyzed urine research matrices

Veterinary drug residue monitoring research

Endogenous-vs-exogenous discrimination via ratio-based quantification

Prednisolone/cortisol ratio sensitivity and specificity review

Multi-analyte corticosteroid profiling research

High-purity IS for multiplexed LC-MS/MS panels

Peak deconvolution and chemical noise reduction review

• [1] Suzhou Guochen Biotek Co., Ltd. (2020) 'Method for determining concentrations of prednisone, prednisone acetate and active metabolite prednisolone thereof in blood plasma by means of liquid chromatography-mass spectrometry', Chinese Patent CN111060612A. View Source
• [2] De Clercq, N., et al. (2017) 'Pharmacokinetic and urinary profiling reveals the prednisolone/cortisol ratio as a valid biomarker for prednisolone administration', BMC Veterinary Research, 13, Article 236. doi: 10.1186/s12917-017-1158-5. View Source